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Compound of Interest

Compound Name: JNJ-38877618

Cat. No.: B608213 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of investigational compounds like JNJ-38877618, a potent c-Met kinase

inhibitor, is paramount for ensuring laboratory safety and environmental protection.[1][2][3][4]

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for JNJ-38877618
is not publicly available, established protocols for the management of hazardous laboratory

chemical waste provide a clear and reliable framework for its responsible disposal.

Important Notice: The following procedures are based on general best practices for the

disposal of hazardous chemical waste in a laboratory setting.[5][6][7] Researchers must consult

their institution's Environmental Health and Safety (EHS) department for specific guidelines and

requirements, as local regulations may vary.

Quantitative Data Summary
For easy reference, the table below summarizes key quantitative data for JNJ-38877618,

gathered from various chemical suppliers.
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Property Value

Molecular Formula C₂₀H₁₂F₂N₆

Molecular Weight 374.35 g/mol

CAS Number 943540-74-7

Storage Temperature -20°C

Note: This data is compiled from publicly available sources and should be confirmed with the

specific batch information provided by the supplier.

Experimental Protocols: A Step-by-Step Disposal
Procedure
The proper disposal of JNJ-38877618, like other potent, research-grade compounds, should

be treated as a hazardous waste process.[5][8] The following steps outline a comprehensive

protocol for its safe handling and disposal.

Step 1: Waste Identification and Classification

Treat all materials contaminated with JNJ-38877618 as hazardous chemical waste. This

includes:

Unused or expired pure compound.

Solutions containing JNJ-38877618.

Contaminated labware (e.g., pipette tips, vials, flasks).

Personal Protective Equipment (PPE) that has come into direct contact with the

compound.

Do not mix JNJ-38877618 waste with other waste streams unless explicitly permitted by

your institution's EHS guidelines.[7]

Step 2: Waste Segregation and Containment
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Solid Waste:

Collect solid waste, such as contaminated gloves, weighing paper, and disposable

labware, in a dedicated, clearly labeled hazardous waste container.[9]

The container should be made of a material compatible with the chemical and any

solvents used.

Ensure the container has a secure lid to prevent spills or the release of dust.

Liquid Waste:

Collect liquid waste, such as unused solutions or rinsates, in a separate, leak-proof

hazardous waste container.

The container must be compatible with the solvents used (e.g., DMSO, ethanol).

Never fill liquid waste containers to more than 80% capacity to allow for expansion and

prevent spills.

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with JNJ-38877618 must be

disposed of in a designated, puncture-resistant sharps container that is also labeled as

hazardous chemical waste.

Step 3: Labeling

All waste containers must be clearly and accurately labeled.[6] The label should include:

The words "Hazardous Waste."

The full chemical name: "JNJ-38877618."

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.
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The name of the principal investigator and the laboratory contact information.

Step 4: Storage

Store hazardous waste containers in a designated, secure area within the laboratory.

Ensure the storage area is away from general traffic and has secondary containment to

capture any potential leaks.[5]

Do not store incompatible waste types together.

Step 5: Disposal Request and Collection

Once a waste container is full or is no longer being used, arrange for its disposal through

your institution's EHS department.

Follow their specific procedures for requesting a waste pickup.

Do not dispose of any JNJ-38877618 waste down the drain or in the regular trash.[5]

Step 6: Decontamination of Reusable Glassware

Reusable glassware that has come into contact with JNJ-38877618 should be triple-rinsed

with a suitable solvent capable of dissolving the compound.[8][10]

The rinsate from this process must be collected and disposed of as hazardous liquid waste.

[8]

After triple-rinsing, the glassware can typically be washed according to standard laboratory

procedures.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the JNJ-38877618 disposal process,

providing a clear visual guide for laboratory personnel.
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JNJ-38877618 Disposal Workflow

JNJ-38877618 Disposal Workflow

JNJ-38877618 Disposal Workflow

JNJ-38877618 Disposal Workflow

Start: JNJ-38877618 Waste Generated

Identify Waste Type

Solid Waste (Gloves, Tips, etc.)

Solid

Liquid Waste (Solutions, Rinsate)

Liquid

Sharps Waste (Needles, etc.)

Sharps

Collect in Labeled, Compatible Solid Waste Container Collect in Labeled, Leak-Proof Liquid Waste Container Collect in Labeled, Puncture-Resistant Sharps Container

Store in Designated, Secure Area with Secondary Containment

Container Full or No Longer in Use?

No

Request Disposal via Institutional EHS

Yes

End: Await Professional Collection

Click to download full resolution via product page

Caption: A workflow for the safe disposal of JNJ-38877618.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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